![molecular formula C16H23N7O B5650875 N-ethyl-5-({4-[(1-methyl-1H-imidazol-2-yl)methyl]-1-piperazinyl}carbonyl)-2-pyrimidinamine](/img/structure/B5650875.png)
N-ethyl-5-({4-[(1-methyl-1H-imidazol-2-yl)methyl]-1-piperazinyl}carbonyl)-2-pyrimidinamine
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-ethyl-5-({4-[(1-methyl-1H-imidazol-2-yl)methyl]-1-piperazinyl}carbonyl)-2-pyrimidinamine often involves nucleophilic substitution reactions and the use of sulfonyl chlorides. For instance, derivatives of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one have been synthesized through such methods, showing the versatility and reactivity of the pyrimidinamine core in forming new compounds with potential biological activities (Mallesha et al., 2012).
Molecular Structure Analysis
The molecular structure of compounds similar to this compound can be characterized by various spectroscopic techniques. For example, compounds in this class have been analyzed using IR, 1H and 13C NMR, and mass spectrometry, providing detailed insights into their structural features (Rajkumar et al., 2014).
Chemical Reactions and Properties
The chemical reactivity of this class of compounds often involves interactions with cellular components, leading to biological effects. For example, certain derivatives have shown antiproliferative effects against human cancer cell lines, highlighting the potential of these compounds in cancer research (Mallesha et al., 2012).
Physical Properties Analysis
The physical properties of such compounds, including solubility and crystalline structure, can be assessed through experimental studies. For instance, the crystal structure and hydrogen bonding patterns of related compounds have been elucidated, providing insights into their stability and interactions with other molecules (Hu et al., 2007).
Chemical Properties Analysis
The chemical properties, including reactivity and stability, play a crucial role in determining the applications and potential therapeutic uses of these compounds. Studies have shown that modifications to the piperazine and pyrimidinamine moieties can significantly impact the biological activity and receptor affinity of these molecules (Enguehard-Gueiffier et al., 2006).
properties
IUPAC Name |
[2-(ethylamino)pyrimidin-5-yl]-[4-[(1-methylimidazol-2-yl)methyl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N7O/c1-3-17-16-19-10-13(11-20-16)15(24)23-8-6-22(7-9-23)12-14-18-4-5-21(14)2/h4-5,10-11H,3,6-9,12H2,1-2H3,(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDXNZJJPWQODAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=C(C=N1)C(=O)N2CCN(CC2)CC3=NC=CN3C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N7O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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